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Compound of Interest

Compound Name: Sulfo Cy5 bis COOH

Cat. No.: B15598095

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core characteristics,

applications, and experimental protocols for Sulfo Cy5 bis COOH, a versatile fluorescent dye

for bioconjugation. The strategic inclusion of two carboxylic acid moieties and sulfonated

groups imparts unique properties to this cyanine dye, making it a valuable tool in biological

research and drug development.

Core Dye Characteristics
Sulfo Cy5 bis COOH is a water-soluble, far-red fluorescent dye designed for covalent labeling

of biomolecules. The presence of two carboxylic acid functional groups allows for the formation

of stable amide bonds with primary amines on proteins, peptides, and other biomolecules

following activation. The sulfonate groups enhance its hydrophilicity, minimizing aggregation

and non-specific binding in aqueous environments.

Quantitative Spectroscopic and Physicochemical
Properties
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The following tables summarize the key quantitative data for Sulfo Cy5 bis COOH and the

closely related mono-carboxylic acid variant for comparison.

Property
Sulfo-Bis-(N,N'-
carboxylic acid)-
Cy5

Sulfo-Cy5
carboxylic acid

Reference

CAS Number 2353410-10-1 1121756-16-8 [1][2]

Molecular Formula C37H47BrN2O10S2 C32H37N2NaO8S2 [1][2]

Molecular Weight (

g/mol )
823.8 664.8 [1][2]

Excitation Max (nm) ~646 646 [2]

Emission Max (nm) ~662 662 [2]

Molar Extinction

Coefficient (cm⁻¹M⁻¹)

Not explicitly stated

for bis-COOH, but

related NHS ester is

~271,000

271,000 [2]

Fluorescence

Quantum Yield

Not explicitly stated

for bis-COOH, but

related NHS ester is

~0.28

0.2 [2]

Solubility Water Soluble Water, DMSO, DMF [1][2]

Storage Conditions
-20°C, protected from

light

-20°C, protected from

light
[1][2]

Bioconjugation Signaling Pathway and Workflow
The primary application of Sulfo Cy5 bis COOH is the covalent labeling of biomolecules

containing primary amines, such as the lysine residues in proteins. This is typically achieved

through a two-step carbodiimide coupling reaction.

First, the carboxylic acid groups on the dye are activated using 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysulfosuccinimide (Sulfo-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15598095/docs?utm_src=pdf-body#sulfo-cy5-bis-cooh-a-technical-guide-for-advanced-bioconjugation
https://broadpharm.com/product/bp-24119
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-24119
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-24119
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-24119
https://broadpharm.com/product/bp-22570
https://broadpharm.com/product/bp-24119
https://broadpharm.com/product/bp-22570
https://www.benchchem.com/product/b15598095/docs?utm_src=pdf-body#sulfo-cy5-bis-cooh-a-technical-guide-for-advanced-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NHS). This reaction forms a semi-stable Sulfo-NHS ester.

Activation Step

Conjugation Step

Byproducts

Sulfo Cy5 bis COOH

Sulfo-NHS Ester Intermediate

 + EDC + Sulfo-NHS 
 (pH 4.5-7.2)

EDC Sulfo-NHS

Dye-Biomolecule Conjugate

 + Biomolecule-NH2 
 (pH 7.0-8.0)

Isourea byproduct Free Sulfo-NHS

Biomolecule-NH2 
 (e.g., Protein)

Click to download full resolution via product page

Carbodiimide coupling reaction pathway for Sulfo Cy5 bis COOH.

The activated Sulfo-NHS ester is then reacted with the primary amine on the target

biomolecule, forming a stable amide bond and releasing Sulfo-NHS. The overall experimental

workflow involves dye activation, conjugation, and subsequent purification to remove unreacted

dye and byproducts.
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Start: Prepare Reagents

Activate Sulfo Cy5 bis COOH 
 with EDC and Sulfo-NHS

Incubate for 15 minutes 
 at room temperature

Add Amine-Containing 
 Biomolecule

Incubate for 2 hours 
 at room temperature

Purify Conjugate 
 (e.g., Spin Column)

Analyze Conjugate 
 (Spectroscopy, SDS-PAGE)

End: Store Conjugate

Click to download full resolution via product page

General experimental workflow for bioconjugation.

Experimental Protocols
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The following section provides a detailed methodology for the conjugation of Sulfo Cy5 bis
COOH to a model protein, such as an antibody.

Materials
Sulfo Cy5 bis COOH

Protein to be labeled (e.g., IgG) in an amine-free buffer (e.g., PBS, pH 7.2-7.4)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

N-hydroxysulfosuccinimide (Sulfo-NHS)

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Spin desalting columns (e.g., Sephadex G-25)

Spectrophotometer

Protocol for Protein Labeling
This protocol is for a typical labeling reaction of 1 mg of an antibody (MW ~150 kDa).

1. Preparation of Reagents:

Protein Solution: Prepare the protein solution at a concentration of 2-10 mg/mL in PBS, pH

7.2-7.4. Buffers containing primary amines (e.g., Tris or glycine) must be avoided. If

necessary, dialyze the protein against PBS.

Dye Stock Solution: Dissolve Sulfo Cy5 bis COOH in anhydrous DMF or DMSO to a

concentration of 10 mM. This solution should be prepared fresh.

EDC and Sulfo-NHS: Shortly before use, weigh out EDC and Sulfo-NHS.
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2. Activation of Sulfo Cy5 bis COOH:

In a microcentrifuge tube, add a 10- to 20-fold molar excess of the 10 mM Sulfo Cy5 bis
COOH stock solution to an appropriate volume of Activation Buffer.

Add a 1.5-fold molar excess of EDC and a 1.2-fold molar excess of Sulfo-NHS relative to the

dye.

Vortex briefly and incubate for 15 minutes at room temperature.

3. Conjugation to the Protein:

Add the activated dye solution to the protein solution.

The final reaction volume should be adjusted so that the organic solvent (DMF or DMSO)

concentration does not exceed 10%.

Incubate the reaction for 2 hours at room temperature with gentle shaking or rotation,

protected from light.

4. Quenching the Reaction (Optional):

To quench any unreacted Sulfo-NHS esters, add Quenching Buffer to a final concentration of

50 mM.

Incubate for 30 minutes at room temperature.

5. Purification of the Conjugate:

Prepare a spin desalting column according to the manufacturer's instructions. This typically

involves removing the storage buffer by centrifugation.

Equilibrate the column with PBS, pH 7.2-7.4.

Apply the reaction mixture to the center of the resin bed.

Centrifuge the column to elute the labeled protein. The smaller, unreacted dye molecules will

be retained in the resin.[3]
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Collect the eluate containing the purified protein-dye conjugate.

6. Characterization of the Conjugate:

Degree of Labeling (DOL): The DOL, or the average number of dye molecules per protein,

can be determined spectrophotometrically.[3]

Measure the absorbance of the conjugate at 280 nm (A_prot) and ~650 nm (A_dye).

Calculate the protein concentration using the following formula, correcting for the dye's

absorbance at 280 nm:

Protein Conc. (M) = [A₂₈₀ - (A₆₅₀ × CF)] / ε_protein

Where CF is the correction factor (A₂₈₀ / A₆₅₀ for the free dye) and ε_protein is the molar

extinction coefficient of the protein at 280 nm.

Calculate the dye concentration:

Dye Conc. (M) = A₆₅₀ / ε_dye

DOL = Dye Conc. / Protein Conc.

SDS-PAGE Analysis: Analyze the purified conjugate by SDS-PAGE to confirm conjugation

and assess the purity. The labeled protein should exhibit fluorescence when imaged with an

appropriate system.

Applications in Research and Drug Development
The bright, far-red fluorescence and hydrophilicity of Sulfo Cy5 bis COOH make it a valuable

tool for a variety of applications:

Fluorescence Microscopy and Cellular Imaging: Labeled antibodies and other targeting

ligands can be used to visualize specific cellular structures and processes.

Flow Cytometry: Conjugates are widely used for cell sorting and analysis.
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Western Blotting and ELISAs: Fluorescently labeled detection antibodies offer a sensitive

alternative to traditional enzymatic methods.

In Vivo Imaging: The near-infrared emission of Cy5 dyes allows for deeper tissue penetration

and reduced autofluorescence, making it suitable for small animal imaging studies.[4]

Drug Delivery Systems: The dye can be used to track the biodistribution and cellular uptake

of drug-loaded nanoparticles or other delivery vehicles.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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